1,1-Di(2-hydroxyethylamino)-2-nitroethylene

• CAS No.: 63451-63-8
• Molecular Formula: C6H13N3O4
• Molecular Weight: 191.19 g/mol
• IUPAC Name: 2-[[1-(2-hydroxyethylamino)-2-nitroethenyl]amino]ethanol
• InChI: InChI=1S/C6H13N3O4/c10-3-1-7-6(5-9(12)13)8-2-4-11/h5,7-8,10-11H,1-4H2
• InChI Key: AKMDBSOZFIJYPK-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC(=C[N+](=O)[O-])NCCO

Description

1,1-Di(2-hydroxyethylamino)-2-nitroethylene is a useful research compound. Its molecular formula is C6H13N3O4 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

78 ml of 2-aminoethanol (1.3 moles) were added slowly over half an hour to a solution of 95 g of 1,1-bis(methylthio)-2-nitroethene (0.57 mole) in 500 ml of toluene at 80° C. After the addition, the mixture was held at 80° C. for half an hour, was cooled to room temperature and the solid formed was filtered off, washed with chloroform (2×100 ml portions) and was dried to give 107 g N,N'-bis(2-hydroxyethyl)-2-nitro-1,1-ethenediamine (97-98% yield) in yellowish crystal form. m.p. 145°-146° C.